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Compound of Interest

Compound Name: 4-(bromomethyl)morpholine

CAS No.: 35278-97-8

Cat. No.: B6237283

Get Quote

Introduction and Strategic Overview
4-(Bromomethyl)morpholine is a heterocyclic compound of significant interest to the

pharmaceutical and life sciences industries. While a simple molecule in structure, its true value

lies in its dual functionality: a highly reactive bromomethyl group appended to a morpholine

scaffold. The morpholine ring is widely recognized as a "privileged structure" in medicinal

chemistry, frequently incorporated into bioactive molecules to enhance their pharmacological

profiles.[1][2] This guide, intended for researchers, medicinal chemists, and drug development

professionals, provides a comprehensive technical overview of 4-(bromomethyl)morpholine,

focusing on its chemical properties, strategic applications, and essential handling protocols. Its

primary role is that of a versatile alkylating agent, enabling the covalent introduction of the

beneficial morpholine moiety onto a wide range of molecular frameworks.

Chemical Identity and Physicochemical Properties
The unambiguous identification of a chemical reagent is paramount for reproducibility and

safety in research. The Chemical Abstracts Service (CAS) has assigned the number 35278-97-

8 to 4-(bromomethyl)morpholine.[3] This unique identifier distinguishes it from all other

known substances.
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Property Value Source

CAS Number 35278-97-8 PubChem[3]

IUPAC Name 4-(bromomethyl)morpholine PubChem[3]

Molecular Formula C₅H₁₀BrNO PubChem[3]

Molecular Weight 180.04 g/mol PubChem[3]

Canonical SMILES C1COCCN1CBr PubChem[3]

InChI Key
ZPICIKUVCJZBLN-

UHFFFAOYSA-N
PubChem[3]

The Morpholine Scaffold: A Privileged Structure in
Medicinal Chemistry
The utility of 4-(bromomethyl)morpholine is intrinsically linked to the desirable properties of

the morpholine ring itself. This six-membered heterocycle is a mainstay in drug design for

several key reasons.[1][4]

Improved Pharmacokinetics (PK): The morpholine moiety often enhances the aqueous

solubility and metabolic stability of a parent molecule.[2] Its weak basicity (pKa of the

conjugate acid is similar to the pH of blood) contributes to a favorable absorption,

distribution, metabolism, and excretion (ADME) profile.[5][6]

Enhanced Target Engagement: The oxygen atom of the morpholine ring can act as a

hydrogen bond acceptor, forming crucial interactions with biological targets like kinases.[5]

This can lead to increased potency and selectivity.

CNS Permeability: The balanced lipophilic-hydrophilic nature of the morpholine ring makes it

a valuable scaffold for developing drug candidates that can cross the blood-brain barrier

(BBB), a critical feature for treating central nervous system (CNS) disorders.[6]
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Figure 1: Key Physicochemical Features of the Morpholine Scaffold
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Figure 1: Key Physicochemical Features of the Morpholine Scaffold.

Reactivity and Synthetic Applications
The primary utility of 4-(bromomethyl)morpholine stems from its reactivity as an electrophilic

alkylating agent. The carbon atom of the bromomethyl group is electron-deficient due to the

electronegativity of the adjacent bromine atom, making it susceptible to nucleophilic attack.

Core Reactivity: S_N2 Alkylation
This reagent is predominantly used in nucleophilic substitution (S_N2) reactions. It readily

reacts with a variety of nucleophiles (e.g., amines, phenols, thiols, carboxylates) to form a new

covalent bond, thereby tethering the morpholine moiety to the nucleophilic substrate. This is a

foundational strategy for modifying lead compounds in drug discovery or for building larger,

more complex molecules from simpler starting materials.[7][8]
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Illustrative Experimental Workflow: N-Alkylation of a
Primary Amine
The following protocol describes a general, self-validating procedure for the alkylation of a

primary amine with 4-(bromomethyl)morpholine.

Objective: To covalently attach the 4-morpholinomethyl group to a primary amine substrate (R-

NH₂).

Materials:

4-(bromomethyl)morpholine

Primary amine substrate (R-NH₂)

A non-nucleophilic base (e.g., Diisopropylethylamine, DIPEA)

A polar aprotic solvent (e.g., Acetonitrile, ACN)

Thin Layer Chromatography (TLC) plate and appropriate mobile phase

Deuterated solvent for NMR analysis (e.g., CDCl₃)

Protocol:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g.,

nitrogen), dissolve the primary amine substrate (1.0 eq) in ACN.

Base Addition: Add DIPEA (1.2 eq) to the solution. The base acts as a scavenger for the HBr

byproduct, preventing the protonation and deactivation of the starting amine.

Electrophile Addition: Add a solution of 4-(bromomethyl)morpholine (1.1 eq) in ACN

dropwise to the reaction mixture at room temperature.

Reaction Monitoring (Self-Validation): Monitor the reaction progress by TLC. A complete

reaction is indicated by the consumption of the starting amine spot and the appearance of a

new, typically less polar, product spot.
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Workup: Once the reaction is complete, quench the mixture with water and extract the

product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry

over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification & Verification: Purify the crude product via column chromatography. Confirm the

structure of the desired N-alkylated product using ¹H NMR, ¹³C NMR, and mass

spectrometry. The appearance of characteristic peaks for the morpholine protons and the

methylene bridge confirms successful alkylation.

Figure 2: General S_N2 Alkylation Workflow
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Figure 2: General S_N2 Alkylation Workflow.

Safety, Handling, and Storage
4-(Bromomethyl)morpholine is a hazardous substance and must be handled with appropriate

precautions.[3]

GHS Hazard Profile
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for this compound.[3]
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GHS Code Hazard Statement

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H318 Causes serious eye damage

H332 Harmful if inhaled

H335 May cause respiratory irritation

Recommended Handling Protocol
Adherence to a strict safety protocol is mandatory when working with this reagent.

Engineering Controls: All manipulations of 4-(bromomethyl)morpholine, including weighing

and solution preparation, must be conducted inside a certified chemical fume hood to

prevent inhalation of vapors or dust.[9]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a full-face shield are required.[10]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for tears or

holes before each use and change them frequently.

Body Protection: A flame-retardant lab coat must be worn and kept fully fastened.

Safe Handling Practices: Avoid all direct contact with skin and eyes.[11] Do not eat, drink, or

smoke in the laboratory.[12] Wash hands thoroughly after handling.[10]

Spill Management: In case of a small spill, absorb the material with an inert, non-combustible

absorbent (e.g., sand, vermiculite).[11] Collect the contaminated material into a sealed

container for hazardous waste disposal.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong bases.[9]
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Conclusion
4-(Bromomethyl)morpholine (CAS No. 35278-97-8) is more than a simple chemical; it is a

strategic tool for medicinal chemists. Its value is derived from the potent combination of a

reactive electrophilic center and a pharmacologically advantageous morpholine scaffold. By

enabling the straightforward incorporation of the morpholine moiety, this reagent provides a

reliable method for optimizing the ADME and PK/PD properties of drug candidates, particularly

in the fields of oncology and CNS therapeutics.[5] A thorough understanding of its reactivity,

coupled with strict adherence to safety protocols, allows researchers to effectively leverage this

building block in the rational design and synthesis of novel therapeutic agents.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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